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Compound of Interest

Compound Name: Anti-inflammatory agent 80

Cat. No.: B12368892 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

Anti-inflammatory agent 80, a synthetic retinoid also known as Tamibarotene or AM-80.[1][2]

[3] This potent compound, used in research for its anti-inflammatory and anti-tumor properties,

requires careful management in a laboratory setting to ensure the safety of personnel and to

maintain environmental compliance.[4]

Note on Hazard Classification: Safety Data Sheets (SDS) from different suppliers may vary in

their hazard classification for Tamibarotene. While some classify it as non-hazardous, others

indicate it may cause skin, eye, and respiratory irritation.[5][6] Therefore, it is imperative to

consult the specific SDS provided by your supplier and to adopt a cautious approach by

adhering to the handling and personal protective equipment guidelines outlined below.

Immediate Safety and Handling Protocols
When working with Anti-inflammatory agent 80 in its solid, powdered form, strict adherence

to safety protocols is essential to minimize exposure.

Engineering Controls:

Always handle this compound in a well-ventilated area.[6][7]

A chemical fume hood or a powder containment hood is highly recommended to prevent the

inhalation of dust particles.
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Personal Hygiene:

Wash hands thoroughly after handling the compound.[6][8][9]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Contaminated work clothing should not be allowed out of the laboratory and should be

washed before reuse.[6][9]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Anti-inflammatory agent 80.

Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.[7][8][9]

To protect eyes from dust

particles and potential

splashes.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile). Gloves

must be inspected for integrity

before use.[7][8][9]

To prevent skin contact.

Contaminated gloves should

be disposed of properly after

use.[8]

Body Protection
A lab coat or long-sleeved

protective clothing.[6][7][9]

To protect skin from accidental

exposure.

Respiratory Protection

A NIOSH-approved respirator

is required when dusts are

generated, or if exposure limits

are exceeded.[5][7]

To prevent inhalation of the

powdered compound, which

may cause respiratory

irritation.[6][8]

Experimental Workflow for Handling
The following diagram illustrates the standard workflow for safely handling Anti-inflammatory
agent 80 in a laboratory setting.
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Safe Handling Workflow for Anti-inflammatory Agent 80
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Safe Handling Workflow Diagram
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Disposal Plan
Proper disposal of Anti-inflammatory agent 80 and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

All waste contaminated with Anti-inflammatory agent 80, including empty containers, used

gloves, and disposable labware, should be considered chemical waste.

Collect solid and liquid waste in separate, clearly labeled, and sealed containers. The label

should include the full chemical name ("Anti-inflammatory agent 80" or "Tamibarotene")

and any relevant hazard warnings.

Disposal Procedure:

Do not dispose of this chemical down the drain or in the regular trash.

The primary method for disposal is through an approved hazardous waste management

facility, which typically involves incineration.[10][11]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the chemical waste.

For unused or expired products, the entire container should be disposed of as hazardous

waste.

Spill and Emergency Procedures
In Case of a Spill:

Evacuate non-essential personnel from the immediate area.

Ensure the area is well-ventilated.

Wearing appropriate PPE, carefully sweep up the spilled solid material, avoiding dust

generation.
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Collect the spilled material in a sealed container for disposal as hazardous waste.

Clean the spill area with a suitable detergent and water.

First Aid Measures:

After eye contact: Immediately rinse eyes with plenty of water for at least 15 minutes.[7]

After skin contact: Remove contaminated clothing and wash the affected area with soap and

water.[7][8]

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen.[7][8]

If swallowed: Rinse the mouth with water. Do not induce vomiting.[7][8]

In all cases of exposure, seek medical attention.[7][8]

The following diagram outlines the logical steps for the disposal of Anti-inflammatory agent
80.
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Disposal Workflow for Anti-inflammatory Agent 80
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Waste Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

